molecular formula C7H9Cl2N3 B8397588 3,5-Dichloro-4-(1-methylethylamino)pyridazine

3,5-Dichloro-4-(1-methylethylamino)pyridazine

Cat. No.: B8397588
M. Wt: 206.07 g/mol
InChI Key: MKPOITMLUCYPMN-UHFFFAOYSA-N
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Description

3,5-Dichloro-4-(1-methylethylamino)pyridazine is a useful research compound. Its molecular formula is C7H9Cl2N3 and its molecular weight is 206.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9Cl2N3

Molecular Weight

206.07 g/mol

IUPAC Name

3,5-dichloro-N-propan-2-ylpyridazin-4-amine

InChI

InChI=1S/C7H9Cl2N3/c1-4(2)11-6-5(8)3-10-12-7(6)9/h3-4H,1-2H3,(H,10,11)

InChI Key

MKPOITMLUCYPMN-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=C(N=NC=C1Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,4,5-trichloropyridazine (9.2 g) and isopropylamine (16.5 g) in toluene (25 ml) is refluxed for 18 hr. Excess isopropylamine is removed by atmospheric distillation. The residual solution is cooled and diluted with dichloromethane and aqueous sodium hydroxide solution (5%). The phases are separated. The organic phase is washed with water and then with saline. The organic phase is dried over sodium sulfate and concentrated under reduced pressure to give a liquid which containes a mixture of isomeric products. The isomers are separated by flash chromatography on silica gel eluting with ether/hexane (30/70). The appropriate fractions are pooled and concentrated to give the desired isomer, NMR (CDCl3) 1.33, 4.59, 4.87 and 8.60δ; CMR (CDCl3) 24.2, 46.4, 117.1, 139.3, 145.5 and 151.3δ.
Quantity
9.2 g
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16.5 g
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25 mL
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